Cas no 88299-23-4 (Coronene, ethynyl-)

• Product Name: Coronene, ethynyl-
• CAS No: 88299-23-4
• MF: C₂₆H₁₂
• MW: 324.37348651886
• CID: 638405
• PubChem ID: 71409411
• Update Time: 2025-04-19

Coronene, ethynyl- Chemical and Physical Properties

Names and Identifiers

• Coronene, ethynyl-
• 1-ethynylcoronene
• Ethinylcoronen
• 88299-23-4
• DTXSID50829162

• Inchi： 1S/C26H12/c1-2-14-13-19-10-9-17-6-4-15-3-5-16-7-8-18-11-12-20(14)26-24(18)22(16)21(15)23(17)25(19)26/h1,3-13H
• InChI Key： XTHSGNSOYLDBIR-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=C5C=CC6=CC=C7C=CC(=CC=3C#C)C=1C7=C6C5=C24

Computed Properties

• Exact Mass: 324.093900383g/mol
• Monoisotopic Mass: 324.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų